2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile

• IUPAC Name: 2-(2-ethylsulfonylethylsulfanyl)-6-(4-methoxyphenyl)-4-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C23H22N2O3S2/c1-3-30(26,27)14-13-29-23-21(16-24)20(17-7-5-4-6-8-17)15-22(25-23)18-9-11-19(28-2)12-10-18/h4-12,15H,3,13-14H2,1-2H3
• InChI Key: ONUNCRDPSYKFIY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCSC1=C(C(=CC(=N1)C2=CC=C(C=C2)OC)C3=CC=CC=C3)C#N
• Molecular Formula: C23H22N2O3S2
• Molecular Weight: 438.6 g/mol

Description

2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile, also known as ESI-09, is a small molecule inhibitor that has been widely used in scientific research. This compound has been found to have potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders.

Mechanism of Action

2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile binds to the switch II region of RAC1, which is essential for its activation. This binding prevents the exchange of GDP for GTP, which is required for RAC1 activation. As a result, this compound inhibits the downstream signaling pathways activated by RAC1, leading to the inhibition of cell growth, migration, and survival.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It inhibits the activity of RAC1, leading to the inhibition of downstream signaling pathways that regulate cell growth, migration, and survival. This compound has been found to reduce inflammation by inhibiting the activity of RAC1 in immune cells. It also protects against neurodegeneration by inhibiting the activation of RAC1 in neurons.

Advantages and Limitations for Lab Experiments

2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively characterized for its mechanism of action and has been found to be specific for RAC1. However, this compound has some limitations as well. It has been found to have low solubility in water, which can limit its use in some experiments. It also has low bioavailability, which can limit its therapeutic applications.

Future Directions

2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile has several potential future directions for research. It can be used to develop new therapies for cancer, inflammation, and neurodegeneration. Further studies can be conducted to optimize the synthesis of this compound and improve its solubility and bioavailability. Additionally, new small molecule inhibitors can be developed based on the structure of this compound to target other small GTPase proteins involved in cellular processes.
In conclusion, this compound is a small molecule inhibitor that has been extensively used in scientific research for its potential therapeutic applications. It inhibits the activity of RAC1, leading to the inhibition of downstream signaling pathways that regulate cell growth, migration, and survival. This compound has several advantages for lab experiments, but it also has some limitations. Further research can be conducted to optimize its synthesis and improve its solubility and bioavailability. This compound has several potential future directions for research, including the development of new therapies for cancer, inflammation, and neurodegeneration.

Scientific Research Applications

2-{[2-(ethylsulfonyl)ethyl]thio}-6-(4-methoxyphenyl)-4-phenylnicotinonitrile has been extensively used in scientific research for its potential therapeutic applications. It has been found to inhibit the activity of RAC1, a small GTPase protein that plays a crucial role in various cellular processes such as cell migration, proliferation, and survival. This compound has been found to inhibit the growth and migration of cancer cells, reduce inflammation, and protect against neurodegeneration.